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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hydroxydecanoic acid (CAS Number: 16899-10-8) is a medium-chain hydroxy fatty acid.[1]
Its structure, featuring a ten-carbon backbone with a hydroxyl group at the sixth position and a
terminal carboxylic acid, imparts unique chemical properties that make it a molecule of interest
in various scientific and industrial fields. This guide provides a comprehensive overview of the
known physicochemical characteristics of 6-hydroxydecanoic acid, with a focus on quantitative
data, and highlights areas where experimental data is currently lacking.

Physicochemical Properties

The available data on the physicochemical properties of 6-hydroxydecanoic acid is a mix of
gualitative descriptions, predicted values, and data for analogous compounds due to a scarcity
of direct experimental measurements for this specific isomer.

Table 1: Summary of Physicochemical Data for 6-Hydroxydecanoic Acid
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Property Value/Description Data Type
Molecular Formula C10H2003
Molecular Weight 188.27 g/mol [2] Calculated
CAS Number 16899-10-8[2]
Colorless to pale yellow o
Appearance o Qualitative
liquid[2]

Not experimentally determined.

Melting Point Described as a liquid at room Qualitative
temperature.
Boiling Point Not experimentally determined.

pKa (acid dissociation )
tant) ~4.71 Predicted
constan

. Limited solubility in water; o
Solubility ] i Qualitative
soluble in organic solvents.[2]

logP (octanol-water partition )
- ~2.2-2.37 Predicted
coefficient)

Note: The pKa and logP values are predicted and should be used with the understanding that
they are not experimentally verified. The lack of experimental data for melting and boiling points
IS a significant gap in the current body of knowledge for this compound.

Spectroscopic Data

A thorough search of available literature and spectral databases did not yield any
experimentally obtained spectra (NMR, IR, or Mass Spectrometry) specifically for 6-
hydroxydecanoic acid. While general principles of spectroscopy for carboxylic acids and
secondary alcohols can be applied to predict spectral features, no definitive experimental data
can be presented here.

Experimental Protocols
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Due to the absence of published experimental studies detailing the characterization of 6-
hydroxydecanoic acid, specific, validated protocols for the determination of its physicochemical
properties cannot be provided. However, standard methodologies for characterizing similar

compounds would include:

e Melting and Boiling Point Determination: Standard techniques such as differential scanning
calorimetry (DSC) for melting point and distillation under reduced pressure for boiling point
would be appropriate.

o pKa Determination: Potentiometric titration is a common and accurate method for
determining the pKa of carboxylic acids.

o Solubility Studies: Shake-flask method followed by quantification using techniques like HPLC
or GC-MS would be suitable for determining solubility in various solvents.

e Spectroscopic Analysis:

o NMR Spectroscopy (*H and 3C): Samples would be dissolved in a suitable deuterated
solvent (e.g., CDCls, DMSO-de) and analyzed using a high-field NMR spectrometer.

o Infrared (IR) Spectroscopy: Analysis could be performed on a neat sample using an ATR-
FTIR spectrometer.

o Mass Spectrometry (MS): Techniques such as electrospray ionization (ESI) or electron
ionization (EI) coupled with a mass analyzer would be used to determine the mass-to-
charge ratio and fragmentation pattern.

Synthesis Workflow

While a specific, detailed experimental protocol for the synthesis of 6-hydroxydecanoic acid is
not readily available in the searched literature, a general synthetic approach can be
conceptualized. One plausible route could involve the oxidation of a suitable precursor. The
following diagram illustrates a logical workflow for such a synthesis and subsequent
characterization.
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General Workflow for Synthesis and Characterization of 6-Hydroxydecanoic Acid

Synthesis

Starting Material
(e.g., Dec-6-enoic acid or a protected 6-hydroxydecanal)

'

Chemical Transformation
(e.g., Hydroboration-oxidation or oxidation)

'

Reaction Work-up
(Quenching, Extraction)

'

Purification
(e.g., Column Chromatography)

Characterization

NMR Spectroscopy

(1H, 13C) IR Spectroscopy Mass Spectrometry

Purity Analysis
(e.g., HPLC, GC)

'

Physicochemical Tests
(Melting Point, Boiling Point, pKa, Solubility)
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Caption: A generalized workflow for the synthesis and subsequent physicochemical
characterization of 6-hydroxydecanoic acid.

Conclusion

6-Hydroxydecanoic acid is a molecule with potential applications, yet its fundamental
physicochemical properties have not been extensively studied and reported in publicly
accessible literature. This guide summarizes the currently available information, which is
largely based on predictions and qualitative descriptions. There is a clear need for experimental
determination of its melting point, boiling point, pKa, solubility, and comprehensive
spectroscopic analysis to build a complete and accurate profile of this compound. Such data
would be invaluable for researchers and developers working with this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Human Metabolome Database: Showing metabocard for 6-hydroxydecanoic acid
(HMDB0340517) [hmdb.ca]

e 2. Substance Registry Services | US EPA [cdxapps.epa.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Characteristics of 6-Hydroxydecanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15124926#physicochemical-characteristics-of-6-
hydroxydecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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